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Compound of Interest

Compound Name: Mlk-IN-2

Cat. No.: B12362457 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Mlk-IN-2 is a potent and specific inhibitor of Mixed Lineage Kinase 3 (MLK3), a key upstream

regulator of the c-Jun N-terminal kinase (JNK) and p38 mitogen-activated protein kinase

(MAPK) signaling pathways.[1][2] With an IC50 of 6 nM for MLK3, Mlk-IN-2 serves as a critical

tool for investigating the roles of the MLK3-JNK/p38 signaling axis in various cellular

processes, including apoptosis, inflammation, and stress responses.[3] Its application is

particularly relevant in the fields of oncology and neurodegenerative disease research.[1][3]

Proper preparation of Mlk-IN-2 stock solutions is paramount for obtaining accurate and

reproducible experimental results.

Data Presentation
The following table summarizes the key quantitative data for Mlk-IN-2:

Property Value Reference(s)

Molecular Weight 656.59 g/mol [3]

IC50 (MLK3) 6 nM [3]

Solubility in DMSO 100 mg/mL (152.30 mM) [3]

Appearance Light yellow to yellow solid [3]
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Signaling Pathway
Mlk-IN-2 targets MLK3, which is a member of the mitogen-activated protein kinase kinase

kinase (MAPKKK) family. Upon activation by various upstream signals, such as cellular stress

or inflammatory cytokines, MLK3 phosphorylates and activates downstream MAPKKs,

specifically MKK4 and MKK7 for the JNK pathway, and MKK3 and MKK6 for the p38 MAPK

pathway. These MAPKKs in turn phosphorylate and activate JNK and p38 MAPK, respectively.

Activated JNK and p38 MAPK then translocate to the nucleus to regulate the activity of various

transcription factors, leading to changes in gene expression and cellular responses.
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Mlk-IN-2 inhibits the MLK3 signaling cascade.

Experimental Protocols
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Mlk-IN-2 powder
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Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic bath

Calibrated pipettes and sterile tips

Stock Solution Preparation (e.g., 10 mM)
It is crucial to use newly opened, hygroscopic DMSO for the best results as it has a significant

impact on the solubility of the product.[3]

Calculate the required mass of Mlk-IN-2:

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 656.59 g/mol x 1000 mg/g = 6.566 mg

Weighing the compound:

Carefully weigh out 6.57 mg of Mlk-IN-2 powder and transfer it to a sterile microcentrifuge

tube.

Dissolving the compound:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the Mlk-IN-2
powder.

Vortex the tube thoroughly for 1-2 minutes.

Ensuring complete dissolution:

To aid dissolution, place the tube in an ultrasonic bath for 10-15 minutes.[3] Gentle

warming (e.g., to 37°C) can also be applied if necessary. Visually inspect the solution to
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ensure no particulates are present.

Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[3]

Stock Solution Dilution Table
The following table provides the required volumes of DMSO to prepare common stock solution

concentrations from a pre-weighed 1 mg of Mlk-IN-2:

Desired Concentration Volume of DMSO to Add to 1 mg Mlk-IN-2

1 mM 1.523 mL

5 mM 0.305 mL

10 mM 0.152 mL

Experimental Workflow
The following diagram illustrates a general experimental workflow for utilizing the Mlk-IN-2
stock solution in a cell-based assay.
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General workflow for a cell-based assay using Mlk-IN-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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